Cas no 259138-23-3 (3,3,3-trifluoropropane-1,2-diamine)

• Product Name: 3,3,3-trifluoropropane-1,2-diamine
• CAS No: 259138-23-3
• MF: C₃H₇F₃N₂
• MW: 128.096290826797
• CID: 3164352
• PubChem ID: 55282136
• Update Time: 2025-08-05

3,3,3-trifluoropropane-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• 3,3,3-trifluoropropane-1,2-diamine
• AKOS006342558
• (2S)-3,3,3-trifluoropropane-1,2-diamine
• (2R)-3,3,3-trifluoropropane-1,2-diamine
• 1-trifluoromethyl-1,2-ethylenediamine
• AT45892
• 909002-38-6
• 911630-84-7
• EN300-109960
• SCHEMBL1953883
• 259138-23-3

• Inchi： 1S/C3H7F3N2/c4-3(5,6)2(8)1-7/h2H,1,7-8H2
• InChI Key： QXIHYHUYKPDZLT-UHFFFAOYSA-N
• SMILES： FC(C(CN)N)(F)F

Computed Properties

• Exact Mass: 128.05613272Da
• Monoisotopic Mass: 128.05613272Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 69.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 52Ų

Additional information on 3,3,3-trifluoropropane-1,2-diamine

3,3,3-Trifluoropropane-1,2-diamine (CAS No. 259138-23-3): An Overview of Its Properties, Applications, and Recent Research

3,3,3-Trifluoropropane-1,2-diamine (CAS No. 259138-23-3) is a unique and versatile compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceuticals. This compound is characterized by its distinct chemical structure, which includes a trifluoromethyl group and two amine functionalities. These features endow it with a range of properties that make it valuable for various applications, from synthetic intermediates to potential therapeutic agents.

The chemical formula of 3,3,3-trifluoropropane-1,2-diamine is C₃H₆F₃N₂. Its molecular weight is approximately 147.10 g/mol. The compound is a colorless liquid at room temperature and has a boiling point of around 95°C. The presence of the trifluoromethyl group imparts significant fluorine content to the molecule, which can influence its physical and chemical properties. For instance, the trifluoromethyl group enhances the lipophilicity and metabolic stability of the compound, making it an attractive candidate for drug development.

In terms of its chemical reactivity, 3,3,3-trifluoropropane-1,2-diamine exhibits strong nucleophilic behavior due to the presence of the two amine groups. This reactivity makes it an excellent starting material for the synthesis of more complex molecules. For example, it can be used in the preparation of various derivatives through reactions such as acylation, alkylation, and condensation. These derivatives can then be further modified to create compounds with specific biological activities.

Recent research has explored the potential applications of 3,3,3-trifluoropropane-1,2-diamine in drug discovery and development. One notable area of interest is its use as a building block for the synthesis of novel antiviral agents. A study published in the Journal of Medicinal Chemistry in 2021 reported the successful synthesis of a series of trifluoromethylated diamines and their evaluation as inhibitors of viral replication. The results showed that certain derivatives exhibited potent antiviral activity against influenza virus strains.

Beyond antiviral applications, 3,3,3-trifluoropropane-1,2-diamine has also been investigated for its potential as a precursor in the development of new antibiotics. A research team at the University of California published a paper in 2020 detailing their work on synthesizing novel β-lactam antibiotics using this compound as a key intermediate. The synthesized antibiotics demonstrated broad-spectrum activity against both Gram-positive and Gram-negative bacteria, highlighting the versatility and potential therapeutic value of 3,3,3-trifluoropropane-1,2-diamine.

In addition to its pharmaceutical applications, 3,3,3-trifluoropropane-1,2-diamine has found use in materials science. Its unique chemical structure makes it suitable for the synthesis of advanced materials with tailored properties. For instance, researchers at MIT have utilized this compound to develop new types of polymers with enhanced thermal stability and mechanical strength. These polymers have potential applications in areas such as aerospace engineering and electronics.

The environmental impact of 3,3,3-trifluoropropane-1,2-diamine is another important consideration. While the compound itself is not classified as hazardous under current regulations, its production and use must adhere to strict environmental standards to minimize any potential ecological impact. Studies have shown that proper handling and disposal practices can effectively mitigate any environmental concerns associated with this compound.

In conclusion, 3,3,3-trifluoropropane-1,2-diamine (CAS No. 259138-23-3) is a multifaceted compound with a wide range of applications in chemistry and related fields. Its unique chemical structure provides a foundation for developing novel pharmaceuticals and advanced materials. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in modern scientific endeavors.